![molecular formula C11H7FN2O3S B1438378 2-[(2-Fluorobenzoyl)amino]-1,3-thiazole-4-carboxylic acid CAS No. 941869-55-2](/img/structure/B1438378.png)
2-[(2-Fluorobenzoyl)amino]-1,3-thiazole-4-carboxylic acid
Overview
Description
Scientific Research Applications
Antimicrobial Activity
2-Aminothiazoles, such as “2-[(2-Fluorobenzoyl)amino]-1,3-thiazole-4-carboxylic acid”, have been recognized for their potential as antimicrobial agents. They are used as starting materials for synthesizing various heterocyclic analogues that exhibit promising therapeutic roles. Specifically, they have shown effectiveness against multidrug-resistant strains of bacteria, which is a significant concern in the medical community .
Antifungal Properties
These compounds also demonstrate antifungal properties, making them valuable in the treatment of fungal infections. For instance, certain derivatives have shown inhibitory potential against strains like Candida albicans and Candida glabrata, with zones of inhibition comparable to or greater than those of standard antifungal drugs .
Anti-HIV Activity
The structural versatility of 2-aminothiazoles allows for the development of compounds with anti-HIV properties. By targeting specific enzymes or pathways within the HIV replication cycle, these compounds can serve as potent inhibitors and contribute to the management of HIV/AIDS .
Antioxidant Effects
Oxidative stress is implicated in numerous diseases, and antioxidants are crucial in mitigating these effects. 2-Aminothiazole derivatives have been explored for their antioxidant capabilities, which can be harnessed in the prevention and treatment of diseases caused by oxidative damage .
Antitumor and Anticancer Applications
The anticancer potential of 2-aminothiazoles is another area of interest. These compounds can be designed to interfere with cancer cell proliferation and survival, offering a pathway to develop new anticancer drugs. Their ability to be modified structurally allows for the targeting of a wide range of tumors .
Anti-inflammatory and Analgesic Effects
Lastly, the anti-inflammatory and analgesic properties of 2-aminothiazoles make them candidates for the development of new pain management and anti-inflammatory medications. They can act on various inflammatory pathways, providing relief from pain and inflammation .
Safety and Hazards
properties
IUPAC Name |
2-[(2-fluorobenzoyl)amino]-1,3-thiazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7FN2O3S/c12-7-4-2-1-3-6(7)9(15)14-11-13-8(5-18-11)10(16)17/h1-5H,(H,16,17)(H,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVTQFNVHCUNDOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=NC(=CS2)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7FN2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Fluorobenzoyl)amino]-1,3-thiazole-4-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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